Cas no 61327-65-9 (pyrimidine, 2-butyl- (9ci))

• Product Name: pyrimidine, 2-butyl- (9ci)
• CAS No: 61327-65-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 954330
• PubChem ID: 12343989
• Update Time: 2025-04-19

pyrimidine, 2-butyl- (9ci) Chemical and Physical Properties

Names and Identifiers

• pyrimidine, 2-butyl- (9ci)
• butylpyrimidine
• 61327-65-9
• 2-butylpyrimidine
• SCHEMBL1108475

• Inchi： 1S/C8H12N2/c1-2-3-5-8-9-6-4-7-10-8/h4,6-7H,2-3,5H2,1H3
• InChI Key： ZXAIYDYMRWTSSV-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1CCCC

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8Ų